Cas no 105906-41-0 (2-bromo-1-(3,4,5-trimethylphenyl)ethanone)
105906-41-0 structure
Product Name:2-bromo-1-(3,4,5-trimethylphenyl)ethanone
CAS No:105906-41-0
MF:C11H13BrO
MW:241.124322652817
CID:1162398
PubChem ID:4736846
Update Time:2025-04-20
2-bromo-1-(3,4,5-trimethylphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-1-(3,4,5-trimethylphenyl)ethanone
- 2-bromo-1-(3,4,5-trimethyl-phenyl)-ethanone
- SBB038622
- CTK0G4404
- 2-Brom-1-(3,4,5-trimethyl-phenyl)-aethanon
- ACMC-20m97k
- AC1NHA13
- 2-bromo-1-(3,4,5-trimethylphenyl)ethan-1-one
- Ethanone, 2-bromo-1-(3,4,5-trimethylphenyl)-
- AKOS000266867
- SCHEMBL11956604
- 105906-41-0
- DTXSID40406087
- 2-BROMO-1-(3,4,5-TRIMETHYLPHENYL) ETHANONE
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- MDL: MFCD06496369
- Inchi: 1S/C11H13BrO/c1-7-4-10(11(13)6-12)5-8(2)9(7)3/h4-5H,6H2,1-3H3
- InChI Key: ASVAFEANSCMALZ-UHFFFAOYSA-N
- SMILES: BrCC(C1C=C(C)C(C)=C(C)C=1)=O
Computed Properties
- Exact Mass: 240.01499
- Monoisotopic Mass: 240.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-bromo-1-(3,4,5-trimethylphenyl)ethanone Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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